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Compound of Interest

Compound Name: 2,4-Dimethylpentanal

Cat. No.: B3050699

For researchers, scientists, and professionals in drug development, 2,4-Dimethylpentanal
presents itself as a versatile branched-chain aldehyde with niche but significant applications in
fragrance formulation and specialized organic synthesis. This guide provides a comparative
analysis of its performance against relevant alternatives, supported by available data and
detailed experimental context.

2,4-Dimethylpentanal is a colorless liquid characterized by a pungent odor. Its primary
applications lie in the fragrance and flavor industries, where it contributes unique scent profiles.
It also serves as an intermediate in chemical synthesis, particularly in reactions involving
aldehydes, such as aldol condensations.

Physicochemical Properties

A summary of the key physical and chemical properties of 2,4-Dimethylpentanal is provided
below. This data is essential for its handling, application, and comparison with other aldehydes.
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Property Value

Molecular Formula C7H140

Molecular Weight 114.19 g/mol

Boiling Point 134.5 °C at 760 mmHg
Flash Point 33.4°C

Density 0.803 g/cm?3

Vapor Pressure 8.08 mmHg at 25°C
Refractive Index 1.401

Applications in Fragrance and Flavor

In the realm of fragrance and flavor, the utility of an aldehyde is determined by its odor profile,
intensity, and stability. While specific quantitative odor threshold data for 2,4-Dimethylpentanal
is not readily available in public literature, we can infer its characteristics by comparing it to
other aliphatic aldehydes.

Linear aliphatic aldehydes (C6-C12) are well-known for their powerful and often pleasant
scents, which vary with chain length. For instance, Heptanal (C7) is described as having a fatty,
green, and herbaceous odor.[1] The branched structure of 2,4-Dimethylpentanal likely imparts
a more complex and less linear scent profile compared to its straight-chain isomer, heptanal.
This branching can influence the molecule's volatility and interaction with olfactory receptors,
potentially leading to a unique odor characteristic that is valuable in creating distinctive

fragrance accords.

Comparison of Odor Profiles of C7 Aldehydes:
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Compound Structure Reported Odor Profile

) Pungent (specific descriptors
2,4-Dimethylpentanal Branched )
not widely documented)

Harsh, fatty, and pungent at
high concentrations;

Heptanal (Aldehyde C-7) Linear transforms to fresh, green,
herbaceous, and ozonic upon
dilution.[1]

The use of branched aldehydes in perfumery can provide unique notes that are not achievable
with their linear counterparts.[2] This makes 2,4-Dimethylpentanal a potentially valuable tool
for perfumers seeking to create novel and complex fragrances.

Applications in Chemical Synthesis

2,4-Dimethylpentanal’s aldehyde functional group makes it a reactant in various organic
syntheses. A primary application for aldehydes is the aldol condensation, a fundamental
carbon-carbon bond-forming reaction.

The steric hindrance around the carbonyl group in 2,4-Dimethylpentanal, due to the methyl
group at the alpha-position, is expected to influence its reactivity in aldol condensations.
Generally, sterically hindered aldehydes may exhibit lower reaction rates compared to less
hindered aldehydes. However, this steric hindrance can also be advantageous in controlling
selectivity in crossed aldol condensations, where self-condensation of the more hindered
aldehyde is suppressed.[3][4]

Conceptual Experimental Workflow for an Aldol Condensation:
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Caption: Generalized workflow for a base-catalyzed aldol condensation reaction.

Hypothetical Experimental Protocol: Aldol Condensation
of 2,4-Dimethylpentanal with Acetone

While a specific protocol for 2,4-Dimethylpentanal is not available, a general procedure for a
crossed aldol condensation can be adapted.

Objective: To synthesize the -hydroxy ketone adduct from the reaction of 2,4-
Dimethylpentanal and acetone.

Materials:

e 2,4-Dimethylpentanal

e Acetone

e Sodium hydroxide (NaOH)
e Ethanol

o Diethyl ether

e Saturated aqueous sodium bicarbonate
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e Anhydrous magnesium sulfate
» Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 2,4-Dimethylpentanal (1
equivalent) in ethanol.

e Add an excess of acetone (e.g., 5 equivalents) to the solution.

e Slowly add an aqueous solution of sodium hydroxide (e.g., 1.1 equivalents) to the stirred
mixture at room temperature.

» Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, neutralize the reaction mixture with dilute hydrochloric acid.
e Remove the ethanol under reduced pressure using a rotary evaporator.

o Extract the aqueous residue with diethyl ether.

e Wash the combined organic layers with saturated aqueous sodium bicarbonate and then
with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

 Purify the crude product by column chromatography on silica gel.

Expected Outcome: The reaction is expected to yield the 3-hydroxy ketone. Due to the steric
hindrance of 2,4-Dimethylpentanal, the reaction may require longer reaction times or slightly
elevated temperatures to achieve a reasonable yield. The use of a large excess of acetone will
favor the crossed-aldol product over the self-condensation of acetone.

Synthesis of 2,4-Dimethylpentanal
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The synthesis of 2,4-dimethylpentanal itself can be achieved through various methods,
including the hydroformylation of 4-methyl-1-pentene. A general representation of a synthetic
pathway is outlined below.
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Caption: A simplified synthetic route to 2,4-Dimethylpentanal via hydroformylation.

Conclusion

2,4-Dimethylpentanal is a specialty aldehyde with applications primarily in the fragrance
industry and as a sterically hindered intermediate in organic synthesis. While quantitative
performance data for direct comparison with alternatives is scarce in publicly accessible
literature, its branched structure suggests a unique and complex odor profile valuable for
perfumery. In synthesis, its steric hindrance can be exploited for selective reactions. Further
research to quantify its odor threshold and reaction kinetics in comparison to other aldehydes
would be beneficial for a more complete understanding of its performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fraterworks.com [fraterworks.com]

o 2. EP3072876AL1 - Aldehyde compounds and their use in perfume compositions - Google
Patents [patents.google.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body-img
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-body
https://www.benchchem.com/product/b3050699?utm_src=pdf-custom-synthesis
https://fraterworks.com/products/aldehyde-c-7
https://patents.google.com/patent/EP3072876A1/en
https://patents.google.com/patent/EP3072876A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o 3. chem.libretexts.org [chem.libretexts.org]
e 4. Aldol condensation - Wikipedia [en.wikipedia.org]

 To cite this document: BenchChem. [2,4-Dimethylpentanal: A Comparative Review of its
Applications in Chemical Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3050699#literature-review-of-2-4-dimethylpentanal-
applications-in-chemical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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